Cas no 915402-37-8 (3-Chloro-5-(trifluoromethoxy)-4-aminophenylboronic acid pinacol ester)

3-Chloro-5-(trifluoromethoxy)-4-aminophenylboronic acid pinacol ester structure
915402-37-8 structure
Product Name:3-Chloro-5-(trifluoromethoxy)-4-aminophenylboronic acid pinacol ester
CAS No:915402-37-8
MF:C9H7F3N4
MW:228.173891305923
CID:69494
PubChem ID:15152353
Update Time:2025-04-18

3-Chloro-5-(trifluoromethoxy)-4-aminophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(trifluoromethoxy)-4-aminophenylboronic acid pinacol ester
    • 2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethoxy)benzenamine
    • 8-(Trifluoromethyl)-2,4-quinazolinediamine
    • 8-Trifluoromethyl-quinazoline-2,4-diamine
    • 8-(Trifluoromethyl)quinazoline-2,4(1H,3H)-diimine
    • 8-Trifluoromethylquinazoline-2,4-diamine
    • DTXSID60919669
    • 915402-37-8
    • 8-(trifluoromethyl)quinazoline-2,4-diamine
    • 139337-63-6
    • Inchi: 1S/C9H7F3N4/c10-9(11,12)5-3-1-2-4-6(5)15-8(14)16-7(4)13/h1-3H,(H4,13,14,15,16)
    • InChI Key: YPYGGVLOGCJLKW-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C(N)N=C(N)N=C21)(F)F

Computed Properties

  • Exact Mass: 228.06228073g/mol
  • Monoisotopic Mass: 228.06228073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.31
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